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Compound of Interest

Compound Name: Gcpii-IN-1 tfa

Cat. No.: B10828171 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Gcpii-IN-1 TFA. The following procedures are designed to

ensure safe handling, storage, and disposal of this compound.

Compound Identification and Properties:

Property Value

Chemical Name Gcpii-IN-1 trifluoroacetate

CAS Number 1269794-89-9

Molecular Formula C₁₄H₂₂F₃N₃O₉

Molecular Weight 433.33 g/mol

Hazard Assessment and Safety Precautions
While some safety data sheets (SDS) for Gcpii-IN-1 TFA may classify it as non-hazardous, the

trifluoroacetic acid (TFA) salt component presents significant potential hazards. Trifluoroacetic

acid is corrosive and can cause severe skin burns, eye damage, and respiratory irritation.

Therefore, it is imperative to handle Gcpii-IN-1 TFA with the assumption that it carries the

hazards associated with TFA salts.

Personal Protective Equipment (PPE):
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A comprehensive PPE strategy is mandatory to minimize exposure risk.

PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile gloves are suitable for

handling small quantities. For

larger volumes or prolonged

handling, heavy-duty gloves

such as butyl rubber or Viton

are recommended. Always

change gloves immediately

upon contact with the

substance.[1]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Must meet ANSI Z87.1

standards. A face shield should

be worn when handling larger

quantities (>100 mL).[2]

Skin and Body Protection Laboratory coat
Fully buttoned with cuffs

tucked into gloves.

Long pants and closed-toe

shoes
To prevent skin exposure.

Respiratory Protection

Not generally required if

handled in a certified chemical

fume hood.

If work outside a fume hood is

unavoidable, a respiratory

protection analysis should be

performed to determine the

appropriate respirator.[3]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is crucial for the safe handling of Gcpii-IN-1 TFA.

1. Engineering Controls:
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All work with Gcpii-IN-1 TFA, including weighing and solution preparation, must be

conducted in a properly functioning and certified chemical fume hood to minimize inhalation

exposure.[1][4]

2. Preparation and Handling:

Before handling, ensure that an eyewash station and safety shower are readily accessible.[4]

Minimize the quantities of Gcpii-IN-1 TFA used in any single experiment.

Avoid the generation of dust when handling the solid form.

When preparing solutions, always add the solid to the solvent. If diluting an acidic solution,

always add acid to water, never the other way around.

3. Storage:

Store Gcpii-IN-1 TFA in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents, bases, and metals.[4][5]

Keep the container tightly sealed to prevent moisture absorption, as the compound may be

hygroscopic.[4][6]

Ensure the storage container is clearly labeled with the chemical name and associated

hazards.

Emergency Procedures:
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Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

For small spills within a fume hood, absorb with

an inert material (e.g., vermiculite, sand) and

place in a suitable, sealed container for

disposal. For larger spills, evacuate the area

and contact emergency services.

Disposal Plan
Proper disposal of Gcpii-IN-1 TFA and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization: Gcpii-IN-1 TFA waste should be treated as hazardous chemical

waste due to the trifluoroacetic acid component.

Container Management: Do not dispose of empty containers in regular trash. Rinse the

container three times with a suitable solvent, collecting the rinsate as hazardous waste.

Waste Segregation: Store Gcpii-IN-1 TFA waste in a clearly labeled, sealed, and compatible

container. Do not mix with other waste streams unless compatibility is confirmed.
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Disposal Method: Dispose of the chemical waste through a licensed hazardous waste

disposal company, following all local, state, and federal regulations.

Experimental Workflow for Handling Gcpii-IN-1 TFA
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Workflow for Safe Handling of Gcpii-IN-1 TFA
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Caption: A flowchart outlining the key steps for the safe handling of Gcpii-IN-1 TFA from

preparation to disposal.

Logical Relationship of Safety Controls

Hierarchy of Controls for Gcpii-IN-1 TFA
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Personal Protective Equipment
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Caption: A diagram illustrating the hierarchy of safety controls, from most to least effective, for

handling Gcpii-IN-1 TFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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